Cas no 2061726-21-2 (Benzamide, 2,3-dichloro-N-[4-[8-chloro-6-(trifluoromethyl)imidazo[1,2-a]pyridin-2-yl]phenyl]-)

• Product Name: Benzamide, 2,3-dichloro-N-[4-[8-chloro-6-(trifluoromethyl)imidazo[1,2-a]pyridin-2-yl]phenyl]-
• CAS No: 2061726-21-2
• MF: C₂₁H₁₁Cl₃F₃N₃O
• MW: 484.685752153397
• CID: 5266750
• Update Time: 2025-05-25

Benzamide, 2,3-dichloro-N-[4-[8-chloro-6-(trifluoromethyl)imidazo[1,2-a]pyridin-2-yl]phenyl]- Chemical and Physical Properties

Names and Identifiers

• Benzamide, 2,3-dichloro-N-[4-[8-chloro-6-(trifluoromethyl)imidazo[1,2-a]pyridin-2-yl]phenyl]-

• Inchi： 1S/C21H11Cl3F3N3O/c22-15-3-1-2-14(18(15)24)20(31)28-13-6-4-11(5-7-13)17-10-30-9-12(21(25,26)27)8-16(23)19(30)29-17/h1-10H,(H,28,31)
• InChI Key： FCARBFSTHRUQJS-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(C2=CN3C(=N2)C(Cl)=CC(C(F)(F)F)=C3)C=C1)(=O)C1=CC=CC(Cl)=C1Cl

Additional information on Benzamide, 2,3-dichloro-N-[4-[8-chloro-6-(trifluoromethyl)imidazo[1,2-a]pyridin-2-yl]phenyl]-

Benzamide, 2,3-dichloro-N-[4-[8-chloro-6-(trifluoromethyl)imidazo[1,2-a]pyridin-2-yl]phenyl]- (CAS No. 2061726-21-2)

Benzamide, 2,3-dichloro-N-[4-[8-chloro-6-(trifluoromethyl)imidazo[1,2-a]pyridin-2-yl]phenyl]- (CAS No. 2061726-21-2) is a complex organic compound with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of benzamides and features a substituted imidazo[1,2-a]pyridine moiety. The structure of this compound is characterized by a benzamide core with specific substituents that confer unique chemical and biological properties.

The imidazo[1,2-a]pyridine ring system in this compound is a key structural feature that contributes to its reactivity and selectivity in chemical reactions. Recent studies have highlighted the importance of such heterocyclic systems in drug design due to their ability to interact with various biological targets. The presence of trifluoromethyl and chlorine substituents further enhances the electronic properties of the molecule, making it a promising candidate for advanced chemical synthesis and pharmacological applications.

Research on benzamides has expanded significantly in recent years, particularly in the context of their role as intermediates in the synthesis of bioactive compounds. The dichlorobenzamide moiety in this compound has been shown to exhibit interesting reactivity under specific reaction conditions, making it a valuable building block in organic synthesis. Additionally, the 4-substituted phenyl group attached to the amide nitrogen provides an additional site for functionalization, enabling further diversification of this compound's chemical properties.

One of the most notable aspects of Benzamide, 2,3-dichloro-N-[4-[8-chloro-6-(trifluoromethyl)imidazo[1,2-a]pyridin-2-yl]phenyl]- is its potential application in the development of novel pharmaceutical agents. Recent studies have demonstrated that compounds with similar structural motifs can modulate key biological pathways associated with diseases such as cancer and inflammation. The combination of a trifluoromethyl group, which imparts lipophilicity and stability, and a chlorine atom, which can enhance bioavailability, makes this compound particularly appealing for drug discovery efforts.

Moreover, the synthesis of this compound involves a series of sophisticated organic reactions that highlight its versatility as a synthetic intermediate. The construction of the imidazo[1,2-a]pyridine ring system typically requires careful control over reaction conditions to ensure high yields and product purity. Researchers have explored various methodologies to optimize the synthesis of such heterocycles, including microwave-assisted reactions and catalytic processes.

In terms of applications beyond drug discovery, Benzamide derivatives like this compound have found utility in materials science and catalysis. Their ability to act as ligands or precursors for metal complexes makes them valuable tools in homogeneous catalysis and organometallic chemistry. Recent advancements in asymmetric catalysis have further underscored the importance of such compounds in achieving enantioselective transformations.

The study of benzamides has also been enriched by advances in computational chemistry and molecular modeling. Researchers now employ sophisticated software tools to predict the physical and chemical properties of these compounds before they are synthesized in the laboratory. This approach has significantly accelerated the discovery process by allowing scientists to focus on promising candidates based on theoretical predictions.

In conclusion, Benzamide, 2,3-dichloro-N-[4-[8-chloro-6-(trifluoromethyl)imidazo[1,2-a]pyridin-2-yl]phenyl]- (CAS No. 2061726-21-) represents a cutting-edge example of modern organic chemistry. Its unique structure endows it with remarkable chemical versatility and biological activity potential. As research continues to uncover new applications for this compound and its derivatives, it is poised to play an increasingly important role in both academic and industrial settings.